N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[(2-fluorophenyl)methyl]urea
• InChI: InChI=1S/C15H13FN2O3/c16-12-4-2-1-3-10(12)8-17-15(19)18-11-5-6-13-14(7-11)21-9-20-13/h1-7H,8-9H2,(H2,17,18,19)
• InChI Key: DVYRBQRXHPLODW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)NCC3=CC=CC=C3F
• Molecular Formula: C15H13FN2O3
• Molecular Weight: 288.27 g/mol

Description

N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea, also known as BDBU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea has been extensively studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea has been investigated as a potential drug candidate for the treatment of cancer, diabetes, and other diseases. In organic synthesis, N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea has been used as a catalyst for various reactions, including the synthesis of cyclic carbonates and the preparation of chiral compounds. In material science, N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea has been employed as a building block for the synthesis of functional materials, such as metal-organic frameworks and covalent organic frameworks.

Mechanism of Action

N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea exerts its biological effects by interacting with specific targets in cells, such as enzymes and receptors. The exact mechanism of action of N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea is not fully understood, but it is believed to involve the modulation of protein-protein interactions and the inhibition of enzymatic activity. N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea has been shown to interact with various enzymes, including protein kinases and proteases, and to modulate their activity. Additionally, N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea has been found to bind to specific receptors, such as the G protein-coupled receptor 55 (GPR55), and to modulate their signaling pathways.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea has been shown to exert various biochemical and physiological effects in cells and organisms. In vitro studies have demonstrated that N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea can induce cell death in cancer cells and inhibit the growth of bacteria and fungi. In vivo studies have shown that N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea can reduce inflammation and oxidative stress in animal models of disease. Additionally, N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea has been found to modulate various physiological processes, such as insulin secretion and glucose uptake.

Advantages and Limitations for Lab Experiments

N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea has several advantages as a research tool, including its high purity, stability, and ease of synthesis. Additionally, N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea is relatively non-toxic and has low environmental impact. However, N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea also has some limitations, such as its limited solubility in water and its potential for off-target effects. Therefore, careful experimental design and validation are necessary to ensure the specificity and reproducibility of results obtained using N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea.

Future Directions

There are several future directions for research on N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea, including the development of more potent and selective analogs, the elucidation of its exact mechanism of action, and the exploration of its potential applications in various fields. Additionally, N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea could be used as a tool for studying the biology of specific targets, such as protein kinases and GPR55. Furthermore, N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea could be employed as a building block for the synthesis of new functional materials with unique properties and applications.
Conclusion:
In conclusion, N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields. N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea can be synthesized through a multi-step process, and has been investigated for its medicinal, synthetic, and material properties. N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea exerts its biological effects by interacting with specific targets in cells, and has various biochemical and physiological effects. While N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea has several advantages as a research tool, it also has some limitations, and careful experimental design and validation are necessary. There are several future directions for research on N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea, and it holds great promise as a tool for studying biology and developing new materials.

Synthesis Methods

N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea can be synthesized through a multi-step process that involves the reaction of 2-fluorobenzylamine with 1,3-benzodioxole-5-carboxylic acid, followed by the addition of urea and a dehydrating agent. The resulting product is then purified through recrystallization to obtain pure N-1,3-benzodioxol-5-yl-N'-(2-fluorobenzyl)urea.